![molecular formula C21H20N2O B5882756 N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide](/img/structure/B5882756.png)
N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide, commonly known as DMBA, is a chemical compound that has been widely used in scientific research. This compound is a potent activator of the aryl hydrocarbon receptor (AhR) and has been used to study the mechanism of action of this receptor. DMBA is also used as a model compound for studying the effects of polycyclic aromatic hydrocarbons (PAHs) on human health.
Mechanism of Action
DMBA activates N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide by binding to the ligand-binding domain of the receptor. Upon activation, this compound translocates to the nucleus where it binds to specific DNA sequences called xenobiotic response elements (XREs). This binding leads to the transcriptional activation of target genes, which can have a wide range of biological effects.
Biochemical and Physiological Effects:
DMBA has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce oxidative stress, DNA damage, and inflammation. DMBA has also been shown to have carcinogenic effects in animal models.
Advantages and Limitations for Lab Experiments
DMBA has several advantages as a model compound for studying the effects of PAHs on human health. It is a potent activator of N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide and has been extensively studied in animal models. However, there are also several limitations to using DMBA in lab experiments. It is a highly toxic compound and requires careful handling. Additionally, the carcinogenic effects of DMBA may limit its use in some experiments.
Future Directions
There are several future directions for research involving DMBA. One area of research is the development of novel N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide agonists and antagonists. These compounds could be used to modulate the activity of this compound and potentially treat diseases associated with this compound dysregulation. Another area of research is the development of more sensitive and specific assays for detecting DMBA and other PAHs in environmental samples. Finally, there is a need for more research on the long-term effects of DMBA exposure on human health.
Synthesis Methods
DMBA can be synthesized by the reaction of 4-dimethylaminobenzaldehyde and 2-biphenylcarboxylic acid in the presence of a dehydrating agent. The resulting product is then purified by recrystallization.
Scientific Research Applications
DMBA has been extensively used in scientific research to study the mechanism of action of N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide. This compound is a transcription factor that plays a crucial role in the regulation of gene expression. DMBA is a potent activator of this compound and has been used to study the downstream effects of this compound activation. DMBA has also been used as a model compound for studying the effects of PAHs on human health.
properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]-2-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O/c1-23(2)18-14-12-17(13-15-18)22-21(24)20-11-7-6-10-19(20)16-8-4-3-5-9-16/h3-15H,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYAOHISJZJYOGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.